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Compound of Interest

Compound Name: Elexacaftor-13C,d3

Cat. No.: B12398842 Get Quote

This guide provides critical safety and logistical information for the proper disposal of

Elexacaftor-13C,d3, ensuring the safety of laboratory personnel and adherence to regulatory

standards. The procedures outlined are designed for researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data
Elexacaftor, the parent compound of Elexacaftor-13C,d3, is classified with several hazard

statements. While specific data for the isotopically labeled version is not available, it should be

handled with the same precautions.

Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye

Irritation (Category 2A)
H319

Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity,

Single Exposure (Category 3)
H335

May cause respiratory

irritation.[1][2][3]
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Experimental Protocol: Disposal of Elexacaftor-
13C,d3
The following protocol outlines the step-by-step procedure for the safe disposal of Elexacaftor-
13C,d3. This process is critical for minimizing environmental impact and ensuring workplace

safety.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE before handling Elexacaftor-13C,d3. This includes:

Safety goggles with side-shields[1]

Chemical-resistant gloves (e.g., nitrile)[1]

A lab coat or impervious clothing[1]

A suitable respirator if there is a risk of dust or aerosol formation[1]

2. Waste Segregation and Collection:

All materials contaminated with Elexacaftor-13C,d3, including unused product, empty

containers, and contaminated lab supplies (e.g., pipette tips, wipes), must be segregated as

hazardous pharmaceutical waste.

Use designated, clearly labeled, and sealed waste containers.

3. Spill Management:

In the event of a spill, evacuate the immediate area to allow any dust to settle.

Wearing full PPE, absorb liquid spills with an inert material (e.g., vermiculite, dry sand).

For solid spills, carefully scoop or sweep the material, avoiding dust generation.

Place all contaminated materials into a designated hazardous waste container.
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Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap

and water.[1]

4. Disposal Pathway:

Elexacaftor-13C,d3 waste is considered hazardous pharmaceutical waste and must not be

disposed of in regular trash or down the drain.[4][5]

The primary method for the disposal of hazardous pharmaceutical waste is incineration at a

facility permitted by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[4][6]

Arrange for a licensed hazardous waste disposal contractor to collect and transport the

waste for proper disposal.

Ensure all shipping and manifesting documentation is completed in accordance with

Department of Transportation (DOT) and EPA regulations.[5]

5. Regulatory Compliance:

All disposal activities must comply with federal, state, and local regulations governing

hazardous and pharmaceutical waste.[4][6][7]

Maintain detailed records of all waste generated, including quantities, dates, and disposal

manifests.[5]

Staff handling hazardous pharmaceutical waste must receive appropriate training on safe

handling and emergency procedures.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Elexacaftor-13C,d3.
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Caption: Workflow for the safe disposal of Elexacaftor-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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